Cas no 1396845-08-1 (N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide)

• Product Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide
• CAS No: 1396845-08-1
• MF: C₁₄H₁₄N₂O₆
• MW: 306.270763874054
• CID: 5799082
• Update Time: 2025-11-02

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide

• Inchi： 1S/C14H14N2O6/c17-13(10-5-6-12(22-10)16(19)20)15-8-14(18,9-3-4-9)11-2-1-7-21-11/h1-2,5-7,9,18H,3-4,8H2,(H,15,17)
• InChI Key： FDVYYWAWCYTLNW-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NCC(C1CC1)(C1=CC=CO1)O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide

Comprehensive Overview of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide (CAS No. 1396845-08-1)

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide (CAS No. 1396845-08-1) is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a cyclopropyl group, a furan ring, and a nitrofuran moiety, exhibits potential applications in drug development and biochemical studies. Its intricate design makes it a subject of ongoing research, particularly in the context of antimicrobial and anticancer agents.

The molecular formula of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide reflects its complex architecture, which combines multiple functional groups known for their biological activity. The presence of the nitrofuran group, in particular, is noteworthy due to its historical use in antibiotics and other therapeutic agents. Researchers are increasingly exploring this compound for its potential to address antibiotic resistance, a pressing global health concern. The integration of furan and cyclopropyl groups further enhances its versatility, making it a candidate for targeted drug design.

In recent years, the demand for novel compounds like N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide has surged, driven by the need for innovative treatments in oncology and infectious diseases. The compound's ability to interact with specific biological pathways has positioned it as a promising lead molecule. For instance, its nitrofuran component is known to exhibit redox-active properties, which can be harnessed for selective cytotoxicity against cancer cells. This aligns with current trends in precision medicine, where researchers seek compounds with minimal side effects and high efficacy.

From a synthetic chemistry perspective, the preparation of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide involves multi-step organic reactions, including condensation and cyclization techniques. The compound's stability and solubility profiles are critical factors in its applicability, and recent advancements in formulation technology have improved its bioavailability. These developments are particularly relevant to the pharmaceutical industry, where optimizing drug delivery systems is a key focus area.

The market for N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide is expected to grow, fueled by its potential in addressing unmet medical needs. As the scientific community continues to explore its mechanisms of action, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its development. This compound exemplifies the intersection of chemistry and biology, offering a glimpse into the future of drug discovery.

In conclusion, N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-5-nitrofuran-2-carboxamide (CAS No. 1396845-08-1) represents a fascinating area of research with broad implications for healthcare. Its unique structural features and biological activity make it a valuable subject for further investigation, particularly in the context of emerging therapeutic strategies. As the field evolves, this compound may play a pivotal role in shaping the next generation of medical treatments.